2-[(2-Bromo-6-fluorophenyl)methyl]-6-methylpyridazin-3-one

• IUPAC Name: 2-[(2-bromo-6-fluorophenyl)methyl]-6-methylpyridazin-3-one
• InChI: InChI=1S/C12H10BrFN2O/c1-8-5-6-12(17)16(15-8)7-9-10(13)3-2-4-11(9)14/h2-6H,7H2,1H3
• InChI Key: YDYNCQLDGIUWCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C=C1)CC2=C(C=CC=C2Br)F
• Molecular Formula: C12H10BrFN2O
• Molecular Weight: 297.12 g/mol

Description

2-[(2-Bromo-6-fluorophenyl)methyl]-6-methylpyridazin-3-one is a chemical compound that belongs to the pyridazinone family. It has gained significant attention in the scientific community due to its potential applications in drug discovery and development.

Mechanism of Action

The mechanism of action of 2-[(2-Bromo-6-fluorophenyl)methyl]-6-methylpyridazin-3-one is not fully understood. However, it is believed to act by inhibiting specific enzymes or signaling pathways involved in the progression of diseases.
Biochemical and Physiological Effects:
2-[(2-Bromo-6-fluorophenyl)methyl]-6-methylpyridazin-3-one has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 2-[(2-Bromo-6-fluorophenyl)methyl]-6-methylpyridazin-3-one is its high potency and selectivity towards specific enzymes or signaling pathways. However, its limitations include its low solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for research on 2-[(2-Bromo-6-fluorophenyl)methyl]-6-methylpyridazin-3-one. These include:
1. Further investigation of its mechanism of action to identify potential targets for drug development.
2. Optimization of its pharmacokinetic properties to improve its efficacy and bioavailability.
3. Development of novel derivatives with improved solubility and selectivity.
4. Evaluation of its efficacy in clinical trials for the treatment of various diseases.
Conclusion:
In conclusion, 2-[(2-Bromo-6-fluorophenyl)methyl]-6-methylpyridazin-3-one is a promising chemical compound with potential applications in drug discovery and development. Its high potency and selectivity make it an attractive candidate for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and optimize its pharmacokinetic properties.

Synthesis Methods

The synthesis of 2-[(2-Bromo-6-fluorophenyl)methyl]-6-methylpyridazin-3-one involves the reaction of 2-bromo-6-fluorobenzyl bromide with 6-methylpyridazin-3-one in the presence of a base. The reaction yields 2-[(2-Bromo-6-fluorophenyl)methyl]-6-methylpyridazin-3-one as a white crystalline solid.

Scientific Research Applications

2-[(2-Bromo-6-fluorophenyl)methyl]-6-methylpyridazin-3-one has been studied extensively for its potential applications in drug discovery and development. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders.